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Introduction

6-TMR-Tre is a fluorescent probe designed for the real-time visualization of cell envelope
dynamics in live bacteria. It is a conjugate of trehalose and the fluorophore
tetramethylrhodamine (TMR). This probe offers high specificity for labeling mycobacteria and
related actinobacteria, which possess a uniqgue mycomembrane.[1] 6-TMR-Tre is metabolically
incorporated into the cell envelope, allowing for the precise tracking of trehalose monomycolate
(TMM) biogenesis and distribution.[1] Its photostability makes it particularly well-suited for
advanced imaging techniques, including time-lapse, confocal, and super-resolution microscopy,
providing researchers with a powerful tool to study bacterial growth, cell division, and the
effects of antibiotics on cell wall synthesis.

Mechanism of Action

The specificity of 6-TMR-Tre lies in its recognition and processing by the Antigen 85 (Ag85)
complex, a group of mycolyltransferase enzymes essential for the synthesis of the
mycobacterial cell wall. As a trehalose analog, 6-TMR-Tre is utilized by the Ag85 complex as a
substrate. The enzyme transfers a mycolic acid residue to the probe, resulting in its covalent
incorporation into TMM within the mycomembrane. This targeted metabolic labeling ensures
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that the fluorescent signal originates specifically from sites of new cell envelope synthesis.
Consequently, the probe does not label bacteria that lack this pathway, such as Escherichia coli
and Bacillus subtilis.
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Caption: Mechanism of 6-TMR-Tre labeling in mycobacteria.

Quantitative Data

The following table summarizes the key properties and experimental parameters for the use of
6-TMR-Tre.
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Parameter Value Reference(s)

6-TMR-Tre (6-TAMRA-

Probe Name
Trehalose)
Molecular Weight 753.75 g/mol
Formula C37H43N3014
Excitation (Aabs) 532 nm
Emission (Aem) 580 nm
Solubility Up to 5 mg/mL in DMSO
Storage Conditions Store at -20°C
Mycobacterium smegmatis, M.
Recommended Organisms marinum, Corynebacterium

glutamicum

) Escherichia coli, Bacillus
Non-Target Organisms

subtilis
Working Concentration 100 pM
Typical Incubation Time 30 minutes to 4 hours

Experimental Protocols
This section provides a detailed protocol for labeling live mycobacteria with 6-TMR-Tre for
fluorescence microscopy.

1. Reagent Preparation

» Prepare 6-TMR-Tre Stock Solution: Dissolve 6-TMR-Tre in anhydrous DMSO to a final
concentration of 10-20 mM. For example, to make a 10 mM stock, dissolve 0.75 mg of 6-
TMR-Tre in 100 pL of DMSO.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C, protected from light.
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2. Bacterial Culture and Labeling

e Culture Growth: Grow Mycobacterium smegmatis or other target bacteria in a suitable liquid
medium (e.g., Middlebrook 7H9 supplemented with OADC and Tween 80) to the mid-
logarithmic growth phase (ODeoo = 0.4-0.6).

e Labeling: Add the 6-TMR-Tre stock solution to the bacterial culture to a final concentration of
100 pM. For example, add 1 pL of a 10 mM stock solution to 100 pL of bacterial culture.

 Incubation: Incubate the culture under normal growth conditions (e.g., 37°C with shaking).
Incubation times can be varied depending on the experimental goal:

o Short Pulse Labeling (Super-resolution): 5, 15, or 30 minutes to visualize active sites of
cell wall synthesis at the cell poles.

o Standard Labeling: 3 to 4 hours for robust labeling of the entire cell envelope.
3. Sample Preparation for Microscopy

e Washing (Optional but Recommended): To reduce background fluorescence, harvest the
labeled cells by centrifugation (e.g., 3,300 x g for 3 minutes).

o Resuspension: Discard the supernatant and gently resuspend the cell pellet in 1x
Phosphate-Buffered Saline (PBS). Repeat the wash step twice.

e Mounting on Agarose Pad:
o Prepare a 1.5% agarose pad using PBS or culture medium.
o Pipette a small volume (2-3 pL) of the final cell suspension onto a clean glass slide.
o Carefully place the solidified agarose pad over the cell suspension.

o Place a coverslip over the agarose pad and seal the edges if necessary for long-term

imaging.

4. Live-Cell Imaging
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* Microscope Setup: Use a fluorescence microscope equipped for detecting TMR (Excitation:
~530-560 nm, Emission: ~570-600 nm). Confocal, spinning-disk, or structured illumination
microscopy (SIM) systems are recommended for high-resolution imaging.

+ Image Acquisition: Acquire images using appropriate settings to minimize phototoxicity and
photobleaching, especially for time-lapse experiments.

+ Data Analysis: Analyze images using software such as Fiji (ImageJ) to quantify fluorescence
intensity, measure cell dimensions, and track dynamic processes.

1. Bacterial Culture
(e.g., M. smegmatis to mid-log phase)

2. Labeling
(Add 100 pM 6-TMR-Tre)

3. Incubation
(30 min - 4 hr at 37°C)

4. Cell Washing
(Centrifuge & resuspend in PBS)

5. Sample Mounting
(Place cells on agarose pad)

6. Live-Cell Imaging
(Confocal / Super-resolution)

7. Image Analysis
(Quantify fluorescence, track dynamics)
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Caption: Experimental workflow for live-cell imaging with 6-TMR-Tre.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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